Cuprate, tetrachloro-, dipotassium
Overview
Description
Cuprate, tetrachloro-, dipotassium, also known as potassium tetrachloridocuprate(II), is an inorganic compound with the chemical formula K₂CuCl₄. It is often found as a dihydrate, K₂CuCl₄·2H₂O, which appears as greenish-blue crystals. This compound is known for its unique structural and chemical properties and is used in various scientific and industrial applications .
Preparation Methods
Synthetic Routes and Reaction Conditions: Cuprate, tetrachloro-, dipotassium can be synthesized by the slow evaporation of a solution containing potassium chloride (KCl) and copper(II) chloride (CuCl₂) in a 2:1 molar ratio. The reaction typically occurs in an aqueous medium, and the resulting product is the dihydrate form of the compound .
Industrial Production Methods: In industrial settings, the compound can be produced by mixing potassium chloride and copper(II) chloride in water, followed by controlled evaporation to obtain the crystalline product. The process may involve additional purification steps to ensure the desired purity and quality of the final product .
Chemical Reactions Analysis
Types of Reactions: Cuprate, tetrachloro-, dipotassium undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form higher oxidation state copper compounds.
Reduction: It can be reduced to form lower oxidation state copper compounds.
Substitution: The chloride ions in the compound can be substituted with other ligands in coordination chemistry reactions.
Common Reagents and Conditions:
Oxidizing Agents: Hydrogen peroxide (H₂O₂), potassium permanganate (KMnO₄).
Reducing Agents: Sodium borohydride (NaBH₄), hydrazine (N₂H₄).
Substitution Reagents: Ammonia (NH₃), ethylenediamine (C₂H₄(NH₂)₂).
Major Products:
Oxidation Products: Copper(III) compounds.
Reduction Products: Copper(I) compounds.
Substitution Products: Complexes with different ligands.
Scientific Research Applications
Cuprate, tetrachloro-, dipotassium has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in coordination chemistry and as a precursor for the synthesis of other copper compounds.
Biology: Investigated for its potential antimicrobial properties and its role in biological systems.
Medicine: Explored for its potential therapeutic applications, including its use in drug delivery systems.
Industry: Utilized in electroplating processes, as a catalyst in chemical reactions, and as a pigment in certain applications
Mechanism of Action
The mechanism of action of cuprate, tetrachloro-, dipotassium involves its ability to coordinate with various ligands and participate in redox reactions. The compound’s copper center can undergo changes in oxidation state, facilitating electron transfer processes. This property is crucial in its catalytic activity and its interactions with biological molecules .
Comparison with Similar Compounds
- Cesium tetrachloridocuprate(II)
- Ammonium tetrachloridocuprate(II)
- Rubidium tetrachloridocuprate(II)
- Iron(II) tetrachloridocuprate(II)
Comparison: Cuprate, tetrachloro-, dipotassium is unique due to its specific coordination environment and the stability of its dihydrate form. Compared to similar compounds, it exhibits distinct physical properties, such as its greenish-blue crystalline appearance and its specific reactivity patterns in chemical reactions .
Properties
CAS No. |
13877-24-2 |
|---|---|
Molecular Formula |
CuCl2·2KCl·2H2O |
Molecular Weight |
0 |
Origin of Product |
United States |
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